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Introduction
Lanthanum dioxycarbonate (La₂O₂CO₃), also known as oxylanthanum carbonate, is an

inorganic compound that has garnered significant interest in both industrial and pharmaceutical

sectors. It serves as a stable intermediate in the thermal decomposition of lanthanum

carbonates and hydroxides and is notable for its applications as a catalyst and, more recently,

as a potent phosphate binder for the treatment of hyperphosphatemia in patients with chronic

kidney disease.[1] This guide provides an in-depth look at the core chemical properties,

synthesis protocols, and key applications of lanthanum dioxycarbonate.

Chemical and Physical Properties
Lanthanum dioxycarbonate is a well-defined compound with specific chemical and physical

characteristics. Its identity is established by its chemical formula, molecular weight, and distinct

structural properties.

Table 1: General Chemical Properties of Lanthanum Dioxycarbonate
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Property Value Source(s)

Molecular Formula La₂O₂CO₃ (or CLa₂O₅) [2][3]

Molecular Weight ~369.82 g/mol [2][3]

IUPAC Name
bis(lanthanum(3+));bis(oxygen

(2-));carbonate
[2]

CAS Number 12011-96-0 [2]

Synonyms

Oxylanthanum carbonate,

Lanthanum carbonate oxide,

Renazorb, SPI-014

[3]

The material's physical properties, which are crucial for its application in drug formulation and

catalysis, can be tailored during synthesis. These properties include surface area, porosity, and

density.

Table 2: Physical Properties of Synthesized Lanthanum Dioxycarbonate

Property Typical Value Source(s)

BET Surface Area ≥ 20 m²/g (often 30-40 m²/g) [4][5]

Pore Volume ≥ 0.015 cm³/g [4]

Specific Gravity ~5.15 g/cc [4]

Crystal Structure

Can exist in monoclinic,

tetragonal, and hexagonal

phases

[4][6][7]

Thermal Properties and Decomposition
Lanthanum dioxycarbonate is thermally stable up to several hundred degrees Celsius, a

property central to its formation from precursors. It is a key intermediate in the thermal

decomposition of hydrated lanthanum carbonate (La₂(CO₃)₃·xH₂O) and lanthanum hydroxide

(La(OH)₃).[8][9]
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Upon heating, lanthanum dioxycarbonate undergoes a single decomposition step to form

lanthanum oxide (La₂O₃), releasing carbon dioxide.

Decomposition Reaction: La₂O₂CO₃(s) → La₂O₃(s) + CO₂(g)

This decomposition has been studied over a temperature range of 773–1190 K (500–917 °C).

[8] The process is endothermic, and the thermodynamic parameters have been quantified.

Table 3: Thermodynamic Properties of La₂O₂CO₃ Decomposition

Parameter Value Temperature Range Source(s)

Enthalpy of

Decomposition (ΔH°)
145.5 ± 5.0 kJ/mol 773–1190 K

Entropy of

Decomposition (ΔS°)
119.2 ± 5.0 J/mol·K 773–1190 K

The formation of La₂O₂CO₃ from hydrated lanthanum carbonate typically occurs in stages:

initial dehydration to form anhydrous La₂(CO₃)₃, followed by the loss of CO₂ to form La₂O₂CO₃,

and finally decomposition to La₂O₃.[10]
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Thermal Decomposition Pathway

La₂(CO₃)₃·xH₂O
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La₂O₃

Heat, >710°C (-CO₂)

Click to download full resolution via product page

Caption: Thermal decomposition pathway of hydrated lanthanum carbonate.

Experimental Protocols: Synthesis of Lanthanum
Dioxycarbonate
Lanthanum dioxycarbonate is typically synthesized via the thermal decomposition of a

precursor compound, such as lanthanum carbonate hydroxide (LaCO₃OH) or lanthanum

hydroxide (La(OH)₃). The choice of precursor and synthesis conditions allows for control over

the final material's morphology and physical properties.[4][7]

Protocol 1: Synthesis via Lanthanum Carbonate
Hydroxide Precursor
This method involves the precipitation of lanthanum carbonate hydroxide followed by

calcination. It is designed to produce a material with low alkali-metal content and high purity.[4]
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[5]

Step 1: Precipitation of Lanthanum Carbonate Hydroxide (LaCO₃OH)

Prepare an aqueous solution of a soluble lanthanum salt (e.g., lanthanum chloride, LaCl₃).

Prepare a separate aqueous solution of a non-alkali metal carbonate (e.g., ammonium

carbonate, (NH₄)₂CO₃). The molar ratio of lanthanum salt to carbonate can range from 1:0.8

to 1:4.[4]

Heat the lanthanum salt solution to a reaction temperature between 75 °C and 90 °C.[5]

Slowly add the carbonate solution to the heated lanthanum salt solution while stirring.

Maintain the pH of the reaction mixture between 6.0 and 7.5.[5]

Continue stirring the mixture at temperature for a set duration (e.g., 1 hour) to allow the

precipitate to form and age.

Collect the white precipitate (LaCO₃OH) by filtration.

Wash the precipitate thoroughly with deionized water to remove soluble byproducts (e.g.,

ammonium chloride).

Dry the washed precipitate in an oven at a moderate temperature (e.g., 80-100 °C).

Step 2: Calcination to Lanthanum Dioxycarbonate (La₂O₂CO₃)

Place the dried LaCO₃OH powder in a ceramic crucible.

Transfer the crucible to a muffle furnace.

Heat the powder at a calcination temperature between 440 °C and 640 °C (a typical

temperature is 550 °C) for at least two hours.[4]

Allow the furnace to cool to room temperature.

The resulting white powder is lanthanum dioxycarbonate (La₂O₂CO₃).
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Synthesis Workflow
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Caption: General workflow for the synthesis of La₂O₂CO₃.

Applications
The unique properties of lanthanum dioxycarbonate make it a valuable material in

pharmaceuticals and catalysis.

Drug Development: Phosphate Binder for
Hyperphosphatemia
Lanthanum dioxycarbonate is the active pharmaceutical ingredient in a next-generation

phosphate binder developed to treat hyperphosphatemia, a common and serious condition in

patients with chronic kidney disease.[1]

Mechanism of Action: When administered orally, lanthanum dioxycarbonate acts locally within

the gastrointestinal tract. In the acidic environment of the stomach, it releases lanthanum ions

(La³⁺). These ions have a high affinity for dietary phosphate (PO₄³⁻) and bind with it to form

highly insoluble and non-absorbable lanthanum phosphate (LaPO₄) complexes.[11][12] This

prevents the absorption of phosphate into the bloodstream, thereby lowering serum phosphate

levels.[13] The resulting lanthanum phosphate is excreted in the feces.[12]

The use of proprietary nanoparticle technology in some formulations allows for a high

phosphate binding capacity with a lower pill burden compared to other binders like lanthanum

carbonate or sevelamer, which may improve patient adherence.[14]
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Mechanism of Action: Phosphate Binding
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Caption: In vivo mechanism of lanthanum dioxycarbonate as a phosphate binder.

Catalysis
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Lanthanum-based materials, including lanthanum dioxycarbonate and its decomposition

product lanthanum oxide, are effective catalysts in various chemical reactions.[15] They are

particularly noted for their role in:

Oxidative Coupling of Methane (OCM): La₂O₂CO₃ and La₂O₃ are active catalysts for the

conversion of methane into more valuable C₂ hydrocarbons like ethane and ethylene.[7] The

catalytic performance is sensitive to the material's structure and morphology.[7]

Fluid Catalytic Cracking (FCC): Lanthanum compounds are used as additives in FCC

catalysts to enhance the efficiency of gasoline production from crude oil.[16]

Other Organic Reactions: Lanthanum catalysts are also used in condensation reactions and

polymerizations.[15]

Safety and Handling
According to safety data, lanthanum dioxycarbonate may cause skin irritation (H315), serious

eye irritation (H319), and respiratory irritation (H335).[2] Standard laboratory safety protocols,

including the use of personal protective equipment such as gloves, safety glasses, and lab

coats, should be followed when handling the compound. Work should be conducted in a well-

ventilated area or under a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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